Cas no 21395-61-9 ((Z)-4-(3,4-Dichloroanilino)-4-oxobut-2-enoic Acid)

• Product Name: (Z)-4-(3,4-Dichloroanilino)-4-oxobut-2-enoic Acid
• CAS No: 21395-61-9
• MF: C₁₀H₇Cl₂NO₃
• MW: 260.073480844498
• MDL: MFCD00020466
• CID: 88267
• PubChem ID: 1559451
• Update Time: 2025-04-18

(Z)-4-(3,4-Dichloroanilino)-4-oxobut-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• N-(3,4-Dichlorophenyl)maleamic acid
• CBDivE_013993; N-(3,4-dichloro-phenyl)-maleamic acid; MCULE-5823849588; AG-E-56714; IFLab1_004909; SureCN4786327; (Z)-3-(3,4-dichloro-phenylcarbamoyl)-acrylic acid; AC1L7QUO; Maleinsaeure-mono-< 3,4-dichlor-anilid> ; 3-(3,4-Dichloro-phenylcarbamoyl)-acrylic acid; CTK4E6650;
• (Z)-4-(3,4-dichloroanilino)-4-oxobut-2-enoic acid
• SCHEMBL4786318
• CHEMBL1078999
• HMS1425P03
• 21395-61-9
• MFCD00020466
• SR-01000201572
• SR-01000201572-1
• F1097-0013
• 4-((3,4-Dichlorophenyl)amino)-4-oxobut-2-enoic acid
• AS-76020
• (Z)-4-((3,4-dichlorophenyl)amino)-4-oxobut-2-enoic acid
• CS-0363224
• AKOS000272743
• IDI1_010664
• (Z)-4-((3,4-dichlorophenyl)amino)-4-oxobut-2-enoicacid
• (Z)-4-(3,4-Dichloroanilino)-4-oxobut-2-enoic Acid

• MDL： MFCD00020466
• Inchi： 1S/C10H7Cl2NO3/c11-7-2-1-6(5-8(7)12)13-9(14)3-4-10(15)16/h1-5H,(H,13,14)(H,15,16)/b4-3-
• InChI Key： YMYKNYVBUCMJOG-ARJAWSKDSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(/C=C\C(=O)O)=O)Cl

Computed Properties

• Exact Mass: 258.98041
• Monoisotopic Mass: 258.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 66.4A^2

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.551
• Melting Point: 205℃
• Boiling Point: 488.1°C at 760 mmHg
• Flash Point: 249°C
• Refractive Index: 1.65
• PSA: 66.4
• LogP: 2.64570

(Z)-4-(3,4-Dichloroanilino)-4-oxobut-2-enoic Acid Security Information

• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides